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Compound of Interest

Compound Name: LY81067

Cat. No.: B1675717 Get Quote

Technical Support Center: LY294002
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the PI3K

inhibitor, LY294002. The following information addresses common solubility issues in DMSO

and provides protocols for proper handling and use.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of LY294002 in DMSO?

A1: The solubility of LY294002 in DMSO is reported to be quite high, though values can vary

between suppliers. Generally, you can expect to achieve concentrations of at least 10 mM.[1]

Specific reported solubilities are summarized in the table below.

Q2: I'm having trouble dissolving LY294002 in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving LY294002 in DMSO, you can try the following

troubleshooting steps:

Warming: Gently warm the solution at 37°C for 10-15 minutes.[1]

Sonication: Use an ultrasonic bath to aid in dissolution.[1][2]
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Fresh DMSO: Ensure you are using high-quality, anhydrous DMSO. DMSO is hygroscopic

and absorbed moisture can reduce the solubility of compounds.[3]

Vortexing: Vigorous vortexing can also help to dissolve the compound.

Q3: My LY294002 precipitates when I dilute my DMSO stock into aqueous media for cell

culture experiments. How can I prevent this?

A3: This is a common issue as LY294002 has very low aqueous solubility.[4] Here are some

recommendations to minimize precipitation:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible, typically below 0.5%, to avoid solvent-induced toxicity and

precipitation.[2][5]

Direct Dilution: Add the DMSO stock solution directly to the pre-warmed cell culture medium

while gently vortexing or swirling the medium. This rapid dilution can help to keep the

compound in solution.

Step-wise Dilution: For some compounds, a step-wise dilution into an intermediate solvent

like ethanol before adding to the aqueous buffer can be beneficial, though direct dilution is

often recommended.

Fresh Preparations: Prepare fresh dilutions of the working solution from the DMSO stock for

each experiment and do not store aqueous solutions of LY294002.[4]

Q4: What is the recommended storage condition for LY294002 stock solutions in DMSO?

A4: LY294002 stock solutions in DMSO should be stored at -20°C for long-term use.[1][6] It is

advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound.[6] Once in solution, it is recommended to use it

within 3 months to prevent loss of potency.[6]

Q5: What is the mechanism of action for LY294002?

A5: LY294002 is a potent and specific, cell-permeable inhibitor of phosphoinositide 3-kinases

(PI3Ks).[1] It acts by competing with ATP for the binding site on the p110 catalytic subunit of
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PI3K, thereby inhibiting its kinase activity.[1] This leads to the downstream inhibition of the

PI3K/Akt signaling pathway, which is crucial for cell proliferation, survival, and growth.[7][8][9]

[10]

Data Presentation
Table 1: Reported Solubility of LY294002 in Various Solvents

Solvent Reported Solubility Source

DMSO >10 mM APExBIO[1]

DMSO 36 mg/mL Cayman Chemical[4]

DMSO 25 mg/mL Cell Signaling Technology[6]

DMSO 61.76 mg/mL (200.95 mM) TargetMol[2]

DMSO 80 mg/mL (260.29 mM) Selleck Chemicals[3]

Ethanol 16.5 mg/mL Cayman Chemical[4]

Ethanol 25 mg/mL Cell Signaling Technology[6]

PBS (pH 7.2) ~0.05 µg/mL Cayman Chemical[4]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL Cayman Chemical[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LY294002 Stock Solution in DMSO

Materials:

LY294002 powder (Molecular Weight: 307.34 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need to dissolve 3.0734 mg of

LY294002 in 1 mL of DMSO. Adjust the amounts as needed for your desired volume. For

example, for 1.5 mg of LY294002, you would add 488 µl of DMSO.[6]

Weighing: Carefully weigh the required amount of LY294002 powder.

Dissolving: Add the appropriate volume of DMSO to the vial containing the LY294002

powder.

Mixing: Vortex the solution vigorously for 1-2 minutes.

Troubleshooting Insolubility (if necessary):

Warming: Place the tube in a 37°C water bath or incubator for 10-15 minutes.[1]

Sonication: Place the tube in an ultrasonic bath for a few minutes until the solid is

completely dissolved.[1][2]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes and store at -20°C.[1][6]

Protocol 2: Preparation of a Working Solution for Cell Culture Experiments

Materials:

10 mM LY294002 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM LY294002 stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your cell culture experiment. For example, to achieve a final

concentration of 10 µM in 1 mL of medium, you would add 1 µL of the 10 mM stock solution.

Dilution: Directly add the calculated volume of the LY294002 stock solution to the pre-

warmed cell culture medium.

Mixing: Immediately and gently mix the solution by swirling or inverting the tube to ensure

homogeneity and minimize precipitation.

Application: Add the final working solution to your cells. It is recommended to use the

working solution immediately after preparation.[4]
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Caption: PI3K/Akt Signaling Pathway and the inhibitory action of LY294002.
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Caption: Troubleshooting workflow for LY294002 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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